Cas no 7467-82-5 (5-Decanol,5-(N-phenylcarbamate))

• Product name: 5-Decanol,5-(N-phenylcarbamate)
• CAS No: 7467-82-5
• MF: C₁₇H₂₇NO₂
• MW: 277.40178
• CID: 575639
• PubChem ID: 343957

5-Decanol,5-(N-phenylcarbamate) Chemical and Physical Properties

Names and Identifiers

• 5-Decanol,5-(N-phenylcarbamate)
• decan-5-yl N-phenylcarbamate
• AC1L7ZH8
• NSC400586
• NSC-400586
• DTXSID30322161
• 7467-82-5

• Inchi： InChI=1S/C17H27NO2/c1-3-5-8-14-16(13-6-4-2)20-17(19)18-15-11-9-7-10-12-15/h7,9-12,16H,3-6,8,13-14H2,1-2H3,(H,18,19)
• InChI Key： LLBQUPPXROQICJ-UHFFFAOYSA-N
• SMILES： CCCCCC(CCCC)OC(=O)NC1=CC=CC=C1

Computed Properties

• Exact Mass: 277.20431
• Monoisotopic Mass: 277.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 6

Experimental Properties

• PSA: 38.33
• LogP: 5.44720